Cas no 923200-96-8 (2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol)

• Product Name: 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol
• CAS No: 923200-96-8
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5427409
• Update Time: 2025-06-10

2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}-2-propanol
• 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol

• Inchi： 1S/C19H22N2O3/c1-19(2,22)18-20-14-8-4-5-9-15(14)21(18)12-13-24-17-11-7-6-10-16(17)23-3/h4-11,22H,12-13H2,1-3H3
• InChI Key： HEFORZHQGKKJMH-UHFFFAOYSA-N
• SMILES： CC(C1N(CCOC2=CC=CC=C2OC)C2=CC=CC=C2N=1)(O)C

Additional information on 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol

Introduction to 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol (CAS No. 923200-96-8)

2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol, also known by its CAS number 923200-96-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely studied for their anxiolytic, sedative, and muscle relaxant properties. However, 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol stands out due to its modified structure and the presence of a methoxyphenoxy group, which may confer additional biological activities.

The chemical structure of 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol is characterized by a central benzodiazepine core with a substituted ethyl group attached to the nitrogen atom. The methoxyphenoxy moiety is linked to the ethyl chain, providing a unique combination of functional groups that can interact with various biological targets. This structural complexity offers a promising platform for the development of novel therapeutic agents.

Recent research has focused on the pharmacological properties of 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol. Studies have shown that this compound exhibits potent anxiolytic effects in animal models, comparable to those of traditional benzodiazepines such as diazepam. However, it also demonstrates a reduced risk of side effects such as sedation and cognitive impairment, making it a potentially safer alternative for long-term use.

In addition to its anxiolytic properties, 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol has been investigated for its potential as an anticonvulsant agent. Preclinical studies have indicated that this compound can effectively reduce seizure activity in rodent models of epilepsy. The mechanism of action is thought to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

The methoxyphenoxy group in 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-2-ol may also contribute to its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it could be beneficial in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-y l}propan - ₂ - ol has been extensively evaluated in preclinical studies. Toxicity assessments have revealed that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. This makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of ₂ - { ₁ - ₂ - ( ₂ - methox yphen oxy ) eth yl - ₁ H - ₁ , ₃ - benzodi azo l - ₂ - yl } pro pan - ₂ - ol in human subjects. Early results from phase I trials have shown promising outcomes, with participants reporting significant reductions in anxiety symptoms and improved quality of life without major side effects.

In conclusion, ₂ - { ₁ - ₂ - ( ₂ - methox yphen oxy ) eth yl - ₁ H - ₁ , ₃ - benzodi azo l - ₂ - yl } pro pan - ₂ - ol (CAS No. 923200 - 96 - 8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an exciting area of research in the field of medicinal chemistry. As further clinical trials progress, it is hoped that this compound will provide new treatment options for patients suffering from anxiety disorders, epilepsy, and inflammatory conditions.